Cas no 13337-71-8 (1,2,3,4-tetrahydroquinoline-4-carboxamide)
1,2,3,4-tetrahydroquinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydroquinoline-4-carboxamide
- 4-Quinolinecarboxamide, 1,2,3,4-tetrahydro-
-
- Inchi: 1S/C10H12N2O/c11-10(13)8-5-6-12-9-4-2-1-3-7(8)9/h1-4,8,12H,5-6H2,(H2,11,13)
- InChI Key: SNGILIZHOSZUPB-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(N)=O)CC1
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
1,2,3,4-tetrahydroquinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T303988-10mg |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T303988-50mg |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T303988-100mg |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 100mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM411535-250mg |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95%+ | 250mg |
$379 | 2024-08-02 | |
| Chemenu | CM411535-500mg |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95%+ | 500mg |
$680 | 2024-08-02 | |
| Chemenu | CM411535-1g |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95%+ | 1g |
$865 | 2024-08-02 | |
| Enamine | EN300-120063-0.05g |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95% | 0.05g |
$182.0 | 2023-06-08 | |
| Enamine | EN300-120063-0.1g |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95% | 0.1g |
$272.0 | 2023-06-08 | |
| Enamine | EN300-120063-0.25g |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95% | 0.25g |
$389.0 | 2023-06-08 | |
| Enamine | EN300-120063-0.5g |
1,2,3,4-tetrahydroquinoline-4-carboxamide |
13337-71-8 | 95% | 0.5g |
$613.0 | 2023-06-08 |
1,2,3,4-tetrahydroquinoline-4-carboxamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1,2,3,4-tetrahydroquinoline-4-carboxamide
Comprehensive Overview of 1,2,3,4-Tetrahydroquinoline-4-carboxamide (CAS No. 13337-71-8): Properties, Applications, and Industry Insights
1,2,3,4-Tetrahydroquinoline-4-carboxamide (CAS No. 13337-71-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound belongs to the tetrahydroquinoline family, a class of molecules known for their bioactivity and potential therapeutic applications. With the growing demand for novel drug candidates and sustainable agrochemicals, 1,2,3,4-tetrahydroquinoline derivatives like this carboxamide are increasingly studied for their unique properties.
The molecular structure of 1,2,3,4-tetrahydroquinoline-4-carboxamide features a fused benzene and piperidine ring system, with a carboxamide functional group at the 4-position. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have explored its role in the development of central nervous system (CNS) agents, antimicrobial compounds, and enzyme inhibitors, aligning with current trends in precision medicine and targeted therapies.
In recent years, the compound has been investigated for its potential in addressing neurodegenerative diseases, a hot topic in biomedical research. Its structural similarity to quinoline alkaloids, which exhibit neuroprotective effects, has spurred interest in its pharmacological applications. Additionally, the rise of computational drug design and AI-driven molecular modeling has accelerated the study of 13337-71-8, as researchers leverage these technologies to predict its interactions with biological targets.
From an industrial perspective, 1,2,3,4-tetrahydroquinoline-4-carboxamide is synthesized through multi-step organic reactions, often involving cyclization and amidation processes. Optimizing its production for green chemistry compliance is a key focus, reflecting the industry's shift toward sustainable practices. The compound's solubility, melting point, and stability under various conditions are critical parameters for its formulation in end-use products.
Beyond pharmaceuticals, CAS 13337-71-8 has potential applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated ring system and functional groups make it a candidate for use in optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies.
Frequently asked questions about 1,2,3,4-tetrahydroquinoline-4-carboxamide include inquiries about its synthesis methods, safety data, and commercial availability. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structure. Regulatory compliance, including REACH and FDA guidelines, is another area of interest for manufacturers and end-users.
In summary, 1,2,3,4-tetrahydroquinoline-4-carboxamide (CAS No. 13337-71-8) represents a promising compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new uses for this molecule, its role in addressing global challenges in healthcare and sustainability is likely to expand.
13337-71-8 (1,2,3,4-tetrahydroquinoline-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)